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Compound of Interest

Compound Name: Sulbactam

Cat. No.: B001307

Abstract: This document provides a comprehensive technical overview of sulbactam, a crucial
B-lactamase inhibitor used in combination with 3-lactam antibiotics to combat bacterial
resistance. It details the chemical structure, physicochemical properties, and mechanism of
action of sulbactam. This guide is intended for researchers, scientists, and professionals in the
field of drug development, offering structured data, detailed experimental protocols, and visual
diagrams to facilitate a deeper understanding of this important pharmaceutical compound.

Chemical Identity and Structure

Sulbactam is a synthetic penicillanic acid derivative where the sulfur atom is oxidized to a
sulfone.[1] This structural modification is key to its potent activity as a B-lactamase inhibitor.[1]
[2] While it possesses a 3-lactam ring similar to penicillin, its intrinsic antibacterial activity is
weak against most pathogens; its primary role is to protect other (3-lactam antibiotics from
enzymatic degradation by bacterial B-lactamases.[3][4]

Chemical Identifiers

The fundamental chemical identifiers for sulbactam are summarized in the table below,
providing a clear reference for its nomenclature and registration.
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Identifier Value Reference

(2S,5R)-3,3-Dimethyl-7-o0x0-4-
thia-1-

IUPAC Name _ [51[6]
azabicyclo[3.2.0]heptane-2-

carboxylic acid 4,4-dioxide

CAS Number 68373-14-8 [3][5]

Molecular Formula CsH11NOsS [31[5]

CC1(--INVALID-LINK--
SMILES [51[7]
=0)CC2=0)C(=0)0)C

FKENQMMABCRJIMK-
InChIKey [51[7]
RITPCOANSA-N

Penicillanic acid sulfone,
Synonyms [31[8]
Betamaze, CP-45899

Structural Classification

Sulbactam’s classification and therapeutic application are logically interconnected. It is a
derivative of the core penicillin structure, functioning as an enzyme inhibitor, and is almost
exclusively used as a synergist with 3-lactam antibiotics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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